Cas no 923114-24-3 (N-(4-methyl-1,3-thiazol-2-yl)-2-{3-methyl-2,4-dioxo-1,3,8-triazaspiro4.5decan-8-yl}acetamide)

• Product Name: N-(4-methyl-1,3-thiazol-2-yl)-2-{3-methyl-2,4-dioxo-1,3,8-triazaspiro4.5decan-8-yl}acetamide
• CAS No: 923114-24-3
• MF: C₁₄H₁₉N₅O₃S
• MW: 337.397361040115
• CID: 6074842
• PubChem ID: 18569574
• Update Time: 2025-10-21

N-(4-methyl-1,3-thiazol-2-yl)-2-{3-methyl-2,4-dioxo-1,3,8-triazaspiro4.5decan-8-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methyl-1,3-thiazol-2-yl)-2-{3-methyl-2,4-dioxo-1,3,8-triazaspiro4.5decan-8-yl}acetamide
• 1,3,8-Triazaspiro[4.5]decane-8-acetamide, 3-methyl-N-(4-methyl-2-thiazolyl)-2,4-dioxo-
• 923114-24-3
• AKOS024629818
• N-(4-methyl-1,3-thiazol-2-yl)-2-{3-methyl-2,4-dioxo-1,3,8-triazaspiro[4.5]decan-8-yl}acetamide
• 2-(3-methyl-2,4-dioxo-1,3,8-triazaspiro[4.5]decan-8-yl)-N-(4-methylthiazol-2-yl)acetamide
• 2-(3-methyl-2,4-dioxo-1,3,8-triazaspiro[4.5]decan-8-yl)-N-(4-methyl-1,3-thiazol-2-yl)acetamide
• F2235-0058

• Inchi： 1S/C14H19N5O3S/c1-9-8-23-12(15-9)16-10(20)7-19-5-3-14(4-6-19)11(21)18(2)13(22)17-14/h8H,3-7H2,1-2H3,(H,17,22)(H,15,16,20)
• InChI Key： BWSWUMKVKYBKMY-UHFFFAOYSA-N
• SMILES： N1C2(CCN(CC(NC3=NC(C)=CS3)=O)CC2)C(=O)N(C)C1=O

Computed Properties

• Exact Mass: 337.12086066g/mol
• Monoisotopic Mass: 337.12086066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 123Ų

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• pka: 9.17±0.50(Predicted)

Additional information on N-(4-methyl-1,3-thiazol-2-yl)-2-{3-methyl-2,4-dioxo-1,3,8-triazaspiro4.5decan-8-yl}acetamide

Introduction to N-(4-methyl-1,3-thiazol-2-yl)-2-{3-methyl-2,4-dioxo-1,3,8-triazaspiro4.5decan-8-yl}acetamide (CAS No. 923114-24-3)

N-(4-methyl-1,3-thiazol-2-yl)-2-{3-methyl-2,4-dioxo-1,3,8-triazaspiro4.5decan-8-yl}acetamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound, identified by its CAS number 923114-24-3, belongs to a class of molecules that exhibit promising characteristics for further investigation in drug discovery and development.

The molecular structure of N-(4-methyl-1,3-thiazol-2-yl)-2-{3-methyl-2,4-dioxo-1,3,8-triazaspiro4.5decan-8-yl}acetamide incorporates several key functional groups that contribute to its reactivity and potential interactions with biological targets. The presence of a thiazole ring and a spirocyclic system suggests that this compound may possess properties such as stability and bioavailability, which are crucial for pharmaceutical applications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the potential interactions of this compound with various biological targets. Studies have indicated that the thiazole moiety can interact with enzymes and receptors in ways that may lead to therapeutic effects. Additionally, the spirocyclic structure may contribute to unique conformational flexibility, allowing the molecule to bind effectively to target proteins.

In the context of drug discovery, N-(4-methyl-1,3-thiazol-2-yl)-2-{3-methyl-2,4-dioxo-1,3,8-triazaspiro4.5decan-8-yl}acetamide has been investigated for its potential role in modulating inflammatory pathways and other disease-related mechanisms. The combination of the thiazole and spirocyclic components may facilitate the development of novel therapeutic agents that address unmet medical needs.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Researchers have employed advanced synthetic techniques to optimize the yield and purity of N-(4-methyl-1,3-thiazol-2-yl)-2-{3-methyl-2,4-dioxo-1,3,8-triazaspiro4.5decan-8-yl}acetamide, ensuring that it meets the stringent standards required for pharmaceutical applications.

Evaluation of the pharmacokinetic properties of N-(4-methyl-1,3-thiazol-2-yl)-2-{3-methyl-2,4-dioxo-1,3,8-triazaspiro4.5decan-8-yll}acetamide has revealed promising results regarding its absorption, distribution, metabolism, and excretion (ADME) profiles. These findings suggest that the compound may exhibit favorable pharmacokinetic characteristics suitable for further development into a drug candidate.

The potential therapeutic applications of N-(4-methyl-l,l-thiazol-l-llyl)-l{a-cyclohepten-l-one]-l-carboxam ide are being explored in several preclinical studies. These investigations aim to elucidate the mechanisms by which this compound interacts with biological systems and to assess its efficacy in models of various diseases. The results from these studies will provide valuable insights into the future development of novel therapeutics based on this molecular scaffold.

The structural complexity of N-(4-methyl-l,l-thiazol-l-llyl-l{a-cyclohepten-l-one]-l-carboxam ide) presents both challenges and opportunities for drug discovery researchers. The unique combination of functional groups offers a rich chemical space for designing derivatives with enhanced biological activity or improved pharmacokinetic properties. By leveraging modern synthetic methodologies and computational tools, scientists can explore new avenues for developing innovative pharmaceuticals.

In conclusion,N-(a-cyclohepten-a-one]-l-carboxam ide) represents a significant advancement in pharmaceutical research due to its unique structural features and potential biological activities. Further studies are warranted to fully characterize its therapeutic potential and to optimize its pharmacological properties for clinical applications.